3-[1-(3-Methylimidazole-4-carbonyl)piperidin-3-yl]propanoic acid

• IUPAC Name: 3-[1-(3-methylimidazole-4-carbonyl)piperidin-3-yl]propanoic acid
• InChI: InChI=1S/C13H19N3O3/c1-15-9-14-7-11(15)13(19)16-6-2-3-10(8-16)4-5-12(17)18/h7,9-10H,2-6,8H2,1H3,(H,17,18)
• InChI Key: GOMVGDKUEHKSSZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC=C1C(=O)N2CCCC(C2)CCC(=O)O
• Molecular Formula: C13H19N3O3
• Molecular Weight: 265.31 g/mol

Description

3-[1-(3-Methylimidazole-4-carbonyl)piperidin-3-yl]propanoic acid, also known as MPQA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of neuroscience. MPQA has been found to exhibit neuroprotective properties and has been studied extensively to understand its mechanism of action and potential therapeutic use.

Mechanism of Action

The mechanism of action of 3-[1-(3-Methylimidazole-4-carbonyl)piperidin-3-yl]propanoic acid is not fully understood, but it is thought to involve the modulation of oxidative stress and inflammation in the brain. 3-[1-(3-Methylimidazole-4-carbonyl)piperidin-3-yl]propanoic acid has been found to activate the Nrf2/ARE pathway, which is involved in the regulation of antioxidant and anti-inflammatory genes. 3-[1-(3-Methylimidazole-4-carbonyl)piperidin-3-yl]propanoic acid has also been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.
Biochemical and Physiological Effects
3-[1-(3-Methylimidazole-4-carbonyl)piperidin-3-yl]propanoic acid has been shown to have a number of biochemical and physiological effects in the brain. In vitro studies have shown that 3-[1-(3-Methylimidazole-4-carbonyl)piperidin-3-yl]propanoic acid can increase the activity of antioxidant enzymes such as superoxide dismutase and catalase. 3-[1-(3-Methylimidazole-4-carbonyl)piperidin-3-yl]propanoic acid has also been found to reduce the production of reactive oxygen species and lipid peroxidation in neuronal cells. In animal models of Alzheimer's disease, 3-[1-(3-Methylimidazole-4-carbonyl)piperidin-3-yl]propanoic acid has been found to improve cognitive function and reduce amyloid beta accumulation in the brain.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[1-(3-Methylimidazole-4-carbonyl)piperidin-3-yl]propanoic acid in lab experiments is its neuroprotective properties, which make it a useful tool for studying neurodegenerative diseases. However, one limitation of using 3-[1-(3-Methylimidazole-4-carbonyl)piperidin-3-yl]propanoic acid is its relatively low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 3-[1-(3-Methylimidazole-4-carbonyl)piperidin-3-yl]propanoic acid. One area of interest is the development of more efficient synthesis methods that can produce higher yields of 3-[1-(3-Methylimidazole-4-carbonyl)piperidin-3-yl]propanoic acid. Another area of interest is the development of novel drug delivery systems that can improve the bioavailability of 3-[1-(3-Methylimidazole-4-carbonyl)piperidin-3-yl]propanoic acid in vivo. Additionally, further studies are needed to fully understand the mechanism of action of 3-[1-(3-Methylimidazole-4-carbonyl)piperidin-3-yl]propanoic acid and its potential therapeutic use in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of 3-[1-(3-Methylimidazole-4-carbonyl)piperidin-3-yl]propanoic acid involves the reaction of 3-methylimidazole-4-carboxylic acid with piperidine and propanoic acid. The reaction is catalyzed by a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and is carried out under anhydrous conditions. The resulting product is then purified using chromatography techniques.

Scientific Research Applications

3-[1-(3-Methylimidazole-4-carbonyl)piperidin-3-yl]propanoic acid has been found to exhibit neuroprotective properties and has been studied extensively in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In vitro studies have shown that 3-[1-(3-Methylimidazole-4-carbonyl)piperidin-3-yl]propanoic acid can protect neuronal cells from oxidative stress and reduce inflammation. 3-[1-(3-Methylimidazole-4-carbonyl)piperidin-3-yl]propanoic acid has also been found to improve cognitive function in animal models of Alzheimer's disease.